Shape-persistent pyrrole-based covalent organic cages: synthesis, structure and selective gas adsorption properties†‡

Chemical Communications Pub Date: 2019-05-13 DOI: 10.1039/C9CC02490E

Abstract

Two cryptand-like, shape persistent [2+3] imine cages (1 and 2) derived from oligopyrrolic precursors (diformyl dipyrrylpyridine 3 and diformyl bipyrrole 4) were prepared. These cages contain open cavities as inferred from solid state structural analyses and act as selective CO2 gas adsorbing materials in the solid state.

Graphical abstract: Shape-persistent pyrrole-based covalent organic cages: synthesis, structure and selective gas adsorption properties
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